Cas no 2022346-07-0 (N-cyclopentyl-4,4-difluoropiperidine-1-carboxamide)

N-Cyclopentyl-4,4-difluoropiperidine-1-carboxamide is a fluorinated piperidine derivative with potential applications in medicinal chemistry and pharmaceutical research. The incorporation of difluorine atoms at the 4-position of the piperidine ring enhances its metabolic stability and lipophilicity, making it a valuable intermediate for drug discovery. The cyclopentyl carboxamide moiety further contributes to its structural diversity, enabling interactions with biological targets. This compound is particularly useful in the development of bioactive molecules due to its balanced physicochemical properties and potential for modulating pharmacokinetic profiles. Its synthetic versatility allows for further functionalization, supporting the exploration of structure-activity relationships in therapeutic agent design.
N-cyclopentyl-4,4-difluoropiperidine-1-carboxamide structure
2022346-07-0 structure
Product name:N-cyclopentyl-4,4-difluoropiperidine-1-carboxamide
CAS No:2022346-07-0
MF:C11H18F2N2O
MW:232.270229816437
CID:6090566
PubChem ID:121184660

N-cyclopentyl-4,4-difluoropiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-cyclopentyl-4,4-difluoropiperidine-1-carboxamide
    • 1-Piperidinecarboxamide, N-cyclopentyl-4,4-difluoro-
    • AKOS032466550
    • CHEMBL4939526
    • F6543-0189
    • 2022346-07-0
    • Inchi: 1S/C11H18F2N2O/c12-11(13)5-7-15(8-6-11)10(16)14-9-3-1-2-4-9/h9H,1-8H2,(H,14,16)
    • InChI Key: XCYTZCVOBLXQFQ-UHFFFAOYSA-N
    • SMILES: N1(C(NC2CCCC2)=O)CCC(F)(F)CC1

Computed Properties

  • Exact Mass: 232.13871953g/mol
  • Monoisotopic Mass: 232.13871953g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 1.18±0.1 g/cm3(Predicted)
  • Boiling Point: 386.4±42.0 °C(Predicted)
  • pka: 13.74±0.20(Predicted)

N-cyclopentyl-4,4-difluoropiperidine-1-carboxamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6543-0189-75mg
N-cyclopentyl-4,4-difluoropiperidine-1-carboxamide
2022346-07-0
75mg
$312.0 2023-09-08
Life Chemicals
F6543-0189-10mg
N-cyclopentyl-4,4-difluoropiperidine-1-carboxamide
2022346-07-0
10mg
$118.5 2023-09-08
Life Chemicals
F6543-0189-15mg
N-cyclopentyl-4,4-difluoropiperidine-1-carboxamide
2022346-07-0
15mg
$133.5 2023-09-08
Life Chemicals
F6543-0189-3mg
N-cyclopentyl-4,4-difluoropiperidine-1-carboxamide
2022346-07-0
3mg
$94.5 2023-09-08
Life Chemicals
F6543-0189-40mg
N-cyclopentyl-4,4-difluoropiperidine-1-carboxamide
2022346-07-0
40mg
$210.0 2023-09-08
Life Chemicals
F6543-0189-5μmol
N-cyclopentyl-4,4-difluoropiperidine-1-carboxamide
2022346-07-0
5μmol
$94.5 2023-09-08
Life Chemicals
F6543-0189-50mg
N-cyclopentyl-4,4-difluoropiperidine-1-carboxamide
2022346-07-0
50mg
$240.0 2023-09-08
Life Chemicals
F6543-0189-100mg
N-cyclopentyl-4,4-difluoropiperidine-1-carboxamide
2022346-07-0
100mg
$372.0 2023-09-08
Life Chemicals
F6543-0189-2μmol
N-cyclopentyl-4,4-difluoropiperidine-1-carboxamide
2022346-07-0
2μmol
$85.5 2023-09-08
Life Chemicals
F6543-0189-20μmol
N-cyclopentyl-4,4-difluoropiperidine-1-carboxamide
2022346-07-0
20μmol
$118.5 2023-09-08

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